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Compound of Interest

Compound Name: 2-Bromo-3-fluorobenzoic acid

Cat. No.: B146589 Get Quote

Technical Guide: Physicochemical Properties of
2-Bromo-3-fluorobenzoic Acid
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the key physical properties of 2-
Bromo-3-fluorobenzoic acid, a crucial building block in organic synthesis, particularly in the

development of novel pharmaceutical and agrochemical agents.

Core Physical Properties
The melting and boiling points are critical parameters for the identification, purification, and

handling of 2-Bromo-3-fluorobenzoic acid. These properties are summarized in the table

below.

Physical Property Value

Melting Point 158 - 163 °C

Boiling Point 292.7 °C at 760 mmHg[1]
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The following sections detail the standard laboratory methodologies for the determination of the

melting and boiling points of organic compounds like 2-Bromo-3-fluorobenzoic acid.

Melting Point Determination
The melting point of 2-Bromo-3-fluorobenzoic acid is determined using the capillary method,

a standard technique for solid organic compounds.

Apparatus:

Melting point apparatus (e.g., Mel-Temp or Thiele tube)

Capillary tubes (sealed at one end)

Thermometer

Mortar and pestle

Procedure:

A small sample of dry 2-Bromo-3-fluorobenzoic acid is finely ground using a mortar and

pestle.

The open end of a capillary tube is pressed into the powdered sample, and the tube is

tapped gently to pack the solid into the sealed end, aiming for a sample height of 2-3 mm.

The packed capillary tube is placed in the heating block of the melting point apparatus,

adjacent to the thermometer bulb to ensure accurate temperature reading.

The sample is heated at a steady and slow rate, typically 1-2 °C per minute, as the

temperature approaches the expected melting point.

The temperature at which the first drop of liquid appears is recorded as the beginning of the

melting range.

The temperature at which the entire solid sample has completely transitioned to a liquid is

recorded as the end of the melting range. A narrow melting range (e.g., 0.5-2 °C) is indicative

of a pure compound.
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Boiling Point Determination
The boiling point of 2-Bromo-3-fluorobenzoic acid can be determined using a micro-boiling

point or distillation method. Given its solid state at room temperature, the determination would

be for the molten compound.

Apparatus:

Small test tube or fusion tube

Capillary tube (sealed at one end)

Thermometer

Heating bath (e.g., oil bath or heating block)

Clamps and stand

Procedure:

A small amount of 2-Bromo-3-fluorobenzoic acid is placed in the small test tube and gently

heated until it melts.

A capillary tube, with its sealed end uppermost, is placed into the molten liquid.

The test tube is attached to a thermometer, ensuring the bottom of the test tube is level with

the thermometer bulb.

The assembly is immersed in a heating bath and heated slowly.

As the temperature rises, air trapped in the capillary tube will expand and exit as a slow

stream of bubbles.

Heating is continued until a continuous and rapid stream of bubbles emerges from the open

end of the capillary tube.

The heating is then discontinued, and the bath is allowed to cool slowly.
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The temperature at which the bubbling stops and the liquid just begins to enter the capillary

tube is recorded as the boiling point of the substance at the prevailing atmospheric pressure.

Synthesis Workflow
2-Bromo-3-fluorobenzoic acid is commonly synthesized via a Sandmeyer-type reaction from

an appropriate aniline precursor. The following diagram illustrates a typical experimental

workflow for its preparation.

Start: 2-Amino-3-fluorobenzoic acid Diazotization
(NaNO2, HBr, 0°C)

Reactant Diazonium Salt IntermediateForms Sandmeyer Reaction
(CuBr, 70°C)

Reacts in Crude 2-Bromo-3-fluorobenzoic acidYields Purification
(Filtration, Washing, Drying)

Undergoes End: Pure 2-Bromo-3-fluorobenzoic acidResults in

Click to download full resolution via product page

Caption: A flowchart illustrating the synthesis of 2-Bromo-3-fluorobenzoic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b146589?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b146589?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

